Cas no 2172161-76-9 (4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2172161-76-9
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 5879535
• PubChem ID: 165572673
• Update Time: 2025-05-19

4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-3-carboxylic acid
• EN300-1564348
• 4-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-1-methyl-1H-pyrazole-3-carboxylic acid
• 2172161-76-9

• Inchi： 1S/C26H28N4O5/c1-30-15-22(24(29-30)25(32)33)28-23(31)13-3-2-8-14-27-26(34)35-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,15,21H,2-3,8,13-14,16H2,1H3,(H,27,34)(H,28,31)(H,32,33)
• InChI Key： NYDVYGBASGBMJO-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(NC1=CN(C)N=C1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 123Ų

Additional information on 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-3-carboxylic acid

Introduction to 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 2172161-76-9)

4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2172161-76-9, represents a unique molecular architecture that combines several functional groups, making it a promising candidate for various biochemical applications.

The molecular structure of this compound features a pyrazole core, which is a heterocyclic aromatic ring system known for its broad spectrum of biological activities. The pyrazole ring in 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-3-carboxylic acid is further substituted with an amide group and a carboxylic acid moiety, enhancing its potential as a pharmacophore. Additionally, the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group on the amino function suggests its utility in peptide synthesis and other chemical modifications.

The compound's extended side chain, consisting of a hexanamido group, introduces additional functionality that can influence its solubility, bioavailability, and interactions with biological targets. This structural feature makes it an intriguing subject for medicinal chemists exploring novel drug candidates.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with various diseases. The pyrazole scaffold has been extensively studied for its potential in treating conditions such as inflammation, cancer, and neurological disorders. The specific modifications present in 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-3-carboxylic acid may contribute to its ability to interact with specific enzymes or receptors, thereby affecting disease-related pathways.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The Fmoc group provides a convenient handle for further derivatization, allowing researchers to explore different analogs and optimize pharmacological properties. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and structure-function relationship studies are essential.

The amide bond in the hexanamido side chain can also serve as a site for post-translational modifications, which are crucial for protein targeting and delivery. By incorporating such functional groups, researchers can design molecules that exhibit targeted action and improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery of novel bioactive compounds. The structural features of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-3-carboxylic acid, including the pyrazole core and the fluorenylmethoxycarbonyl group, make it an excellent candidate for virtual screening and docking studies. These computational approaches can help identify potential binding sites and optimize the compound's affinity for biological targets.

The compound's potential applications extend beyond traditional drug development. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including biologics and peptidomimetics. The ability to modify both the core scaffold and the side chains provides chemists with a rich palette of options for designing molecules with tailored properties.

In conclusion, 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172161-76-9) represents a promising candidate for further exploration in pharmaceutical chemistry. Its sophisticated molecular architecture, combined with its synthetic versatility, makes it an attractive molecule for drug discovery efforts aimed at treating various diseases. As research in this field continues to evolve, compounds like this one are likely to play a crucial role in developing next-generation therapeutics.